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Compound of Interest

Compound Name:
propanebis(imidamide)

hydrochloride

Cat. No.: B8445167

Get Quote

Executive Summary & Scientific Context
Propanebis(imidamide) hydrochloride (commonly Propamidine Dihydrochloride) is a

diamidine compound primarily utilized as a minor groove binder in DNA research and as an

antimicrobial agent. While its acute toxicity is classified as "Warning" rather than "Danger," its

pharmacological mechanism—binding to AT-rich regions of DNA—mandates that researchers

treat it with a higher tier of caution than standard irritants.

The Core Safety Directive: The primary risk vector is inhalation of hygroscopic dust during

weighing and aerosolization during solubilization. This guide outlines a self-validating safety

system to neutralize these risks.

Hazard Identification & Risk Assessment
Before selecting PPE, we must define the enemy. The following data synthesizes GHS

classifications with practical laboratory behavior.
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Hazard Category GHS Code Description
Operational
Implication

Acute Toxicity H302 Harmful if swallowed.

Ingestion is unlikely

via mouth but possible

via mucociliary

clearance after

inhaling dust.

Irritation H315, H319

Causes skin and

serious eye irritation.

[1][2][3]

Amidines are cationic;

they adhere strongly

to mucous

membranes.

Target Organ H335
May cause respiratory

irritation.[1][2][4]

Critical: The powder is

light and electrostatic;

it stays airborne

longer than denser

salts.

Physical N/A Hygroscopic.

Absorbs atmospheric

moisture rapidly,

causing clumping and

altering net weight.

Personal Protective Equipment (PPE) Matrix
PPE is your last line of defense. Engineering controls (fume hoods) are the first.

Tier 1: Solid Handling (Weighing & Transfer)
Use this protocol when the container is open.

Respiratory:Engineering Control Primary. Handle only inside a certified Chemical Fume

Hood.

PPE Backup: If hood work is impossible (not recommended), use a P100 particulate

respirator (e.g., 3M 8293). Surgical masks provide zero protection against

pharmacological dusts.
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Dermal (Hands):Double-gloving technique.

Inner Layer: Nitrile (0.11 mm / 4 mil).

Outer Layer: Nitrile (Long-cuff, >0.14 mm / 6 mil).

Rationale: Amidines are water-soluble. Sweat inside a single glove can solubilize dust on

the wrist, creating a concentrated irritant patch.

Ocular:Chemical Splash Goggles (ANSI Z87.1 / EN 166). Safety glasses are insufficient due

to the risk of airborne micro-particulates migrating around the lens.

Body: Lab coat (buttoned to collar) + Tyvek wrist sleeves if working with quantities >10g.

Tier 2: Solution Handling (Aqueous/Solvent)
Use this protocol once the powder is fully dissolved.

Respiratory: Standard lab ventilation is usually sufficient unless generating aerosols

(sonication/vortexing).

Dermal: Single Nitrile gloves (0.11 mm) are acceptable. Change immediately upon splash.

Ocular: Safety glasses with side shields.[5][6]

Operational Protocol: A Self-Validating System
This workflow is designed so that failure to follow a step makes the next step physically difficult

or impossible, ensuring compliance.

Phase A: Preparation (The Static Check)
Environment: Verify Fume Hood flow is 80–100 fpm.

Static Control: Propanebis(imidamide) HCl is an electrostatic powder.

Action: Use an ionizing bar or anti-static gun on the spatula and weigh boat before

opening the vial.
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Validation: If the powder "jumps" or clings to the spatula, stop. Re-ionize. This prevents

invisible dust clouds.

Phase B: Weighing & Solubilization
The "Wet" Transfer Method:

Do not dump powder into a flask of water (creates a "puff" of dust).

Step 1: Weigh powder into a weighing boat.

Step 2: Gently slide powder into the dry vessel.

Step 3: Add solvent down the side of the vessel wall to wet the powder gradually.

Dissolution:

Seal the vessel before vortexing or sonicating.

Why? Aerosols generated during sonication can leak from loose caps. Parafilm is

recommended.

Phase C: Decontamination
Wipe Down: Use a wet paper towel (water/ethanol) to wipe the balance and immediate area.

Mechanism:[6] The compound is highly water-soluble. Dry sweeping will only re-aerosolize

it.

Glove Removal: Use the "beak" method (pulling one glove off using the other) to ensure the

outside of the glove never touches skin.

Visualizing the Safety Workflow
The following diagram illustrates the decision logic and safety barriers for handling this

compound.
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Figure 1: Decision logic for PPE selection based on physical state.[2] Note the critical

requirement for static control and fume hood usage during the solid phase.

Emergency Response & Disposal
Accidental Exposure

Ocular: Immediately flush with water for 15 minutes.[2][3][5] Hold eyelids open. The

hydrochloride salt is acidic in solution; rapid dilution is critical to prevent corneal damage [1].

Dermal: Wash with soap and water.[6] Do not use ethanol on skin (increases permeability).

Inhalation: Move to fresh air. If wheezing occurs, seek medical attention (indicates

hypersensitivity).

Waste Disposal Plan
Propanebis(imidamide) hydrochloride is an organic amine salt.[2]

Collection: Collect all solid waste and contaminated wipes in a container labeled "Hazardous

Waste - Toxic/Irritant Solids."

Liquids: Dispose of aqueous solutions in the "Aqueous Basic/Neutral" waste stream (unless

mixed with organic solvents).

Destruction: The preferred method of destruction is incineration equipped with an afterburner

and scrubber to manage nitrogen oxides (NOx) and hydrogen chloride (HCl) byproducts [2].

Prohibition:NEVER flush down the drain. It is harmful to aquatic life (H402).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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